Cas no 868976-16-3 (N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide)

• Product Name: N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide
• CAS No: 868976-16-3
• MF: C₂₁H₂₁N₅O₄S₂
• MW: 471.55254149437
• CID: 5750784
• PubChem ID: 18561263
• Update Time: 2025-07-09

N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[2-(4-butylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-nitrobenzamide
• N-(5-((2-((4-butylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-nitrobenzamide
• F1838-2758
• N-[5-({[(4-butylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3-nitrobenzamide
• AKOS024613390
• 868976-16-3
• N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide

• Inchi： 1S/C21H21N5O4S2/c1-2-3-5-14-8-10-16(11-9-14)22-18(27)13-31-21-25-24-20(32-21)23-19(28)15-6-4-7-17(12-15)26(29)30/h4,6-12H,2-3,5,13H2,1H3,(H,22,27)(H,23,24,28)
• InChI Key： KSOSJVLGBJHJHT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=C(CCCC)C=C2)=O)S1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 471.10349652g/mol
• Monoisotopic Mass: 471.10349652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide

Recent Advances in the Study of N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide (CAS: 868976-16-3)

The compound N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide (CAS: 868976-16-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the unique structural features of N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide, which contribute to its biological activity. The compound's thiadiazole and nitrobenzamide moieties are believed to play a critical role in its interaction with target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling techniques to elucidate the binding affinity and specificity of this compound, providing valuable insights into its potential therapeutic mechanisms.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biochemical pathways. For instance, recent findings suggest that N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide exhibits inhibitory effects on certain enzymes involved in inflammatory and proliferative diseases. These results have sparked interest in further exploring its potential as a treatment for conditions such as cancer and autoimmune disorders.

The synthesis of N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide has also been optimized in recent studies, with researchers developing more efficient and scalable methods for its production. These advancements are crucial for facilitating future preclinical and clinical studies, ensuring a steady supply of the compound for further investigation.

Despite these promising developments, challenges remain in the clinical translation of N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the compound's formulation and delivery to enhance its therapeutic potential while minimizing adverse effects.

In conclusion, N-5-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3-nitrobenzamide represents a promising avenue for drug discovery, with recent studies underscoring its potential in treating various diseases. Continued research efforts are essential to fully unlock its therapeutic benefits and pave the way for clinical applications.